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An In-depth Technical Guide to 1-(Methoxymethyl)cyclopropylamine Hydrochloride for

Advanced Research

Authored by a Senior Application Scientist
This guide provides an in-depth technical overview of 1-(methoxymethyl)cyclopropylamine and

its hydrochloride salt, a valuable building block for researchers, medicinal chemists, and

professionals in drug development and agrochemical synthesis. We will delve into its chemical

identity, physicochemical properties, plausible synthetic routes, and its strategic applications,

grounding all information in established scientific principles and methodologies.

Core Compound Identification and Physicochemical
Properties
1-(Methoxymethyl)cyclopropylamine is a substituted cyclopropylamine, a class of compounds

recognized for its utility in modulating the biological activity and physicochemical properties of

larger molecules.[1] The hydrochloride salt enhances stability and aqueous solubility, making it

more amenable for handling and use in various synthetic and biological applications.

The primary amine, 1-(methoxymethyl)cyclopropylamine, is identified by CAS Number

1029716-05-9.[2] Its corresponding hydrochloride salt is the subject of this guide. A closely
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related N-methylated analog, 1-(Methoxymethyl)-N-methylcyclopropanamine hydrochloride, is

also commercially available with CAS Number 1255717-61-3.[3][4]

Structural Representation
Caption: Structure of 1-(Methoxymethyl)cyclopropylamine Hydrochloride.

Physicochemical Data Summary
The following table summarizes the key properties of the free base and the N-methylated

hydrochloride analog, which provide a reliable reference for the properties of the primary amine

hydrochloride.

Property Value (Free Base)
Value (N-
Methylated HCl
Salt)

Reference

CAS Number 1029716-05-9 1255717-61-3 [2][3]

Molecular Formula C₅H₁₁NO C₆H₁₄ClNO [2][4]

Molecular Weight 101.15 g/mol 151.63 g/mol [2][4]

Boiling Point
106.5 ± 13.0 °C at 760

mmHg
Not available [2]

Form Liquid (presumed) Solid [4]

Purity Typically ≥98% Typically ≥95% [2][3]

Synthesis and Manufacturing Insights
The synthesis of substituted cyclopropylamines often presents challenges due to the inherent

strain of the three-membered ring. However, scalable and reliable methods have been

developed for analogous structures, providing a strong basis for the synthesis of 1-

(methoxymethyl)cyclopropylamine hydrochloride. A highly effective and scalable approach

involves the Curtius degradation of a corresponding carboxylic acid.[5][6]

Proposed Synthetic Workflow
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The synthesis can be envisioned as a multi-step process starting from a commercially available

cyclopropane precursor. The Curtius degradation is a key transformation that converts a

carboxylic acid into an amine with the loss of one carbon atom, which is ideal for this target

molecule.[5]
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Step 1: Carboxylic Acid Formation

Step 2: Curtius Degradation

Step 3: Deprotection & Salt Formation

1-(Methoxymethyl)- 
 cyclopropanecarbonitrile
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 cyclopropanecarboxylic Acid
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 2. Sodium Azide (NaN3) 
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 4. Boc Anhydride
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 cyclopropylamine

N-Boc-1-(methoxymethyl)- 
 cyclopropylamine

HCl in Ether/Dioxane

1-(Methoxymethyl)- 
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Caption: Proposed synthetic workflow for the target compound.
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Experimental Protocol: A Representative Synthesis
This protocol is adapted from established procedures for structurally similar compounds.[5][6]

Step 1: Synthesis of tert-butyl 1-(methoxymethyl)cyclopropylcarbamate (Boc-protected amine)

Activation: To a solution of 1-(methoxymethyl)cyclopropanecarboxylic acid (1.0 eq) in

anhydrous acetone, add triethylamine (Et₃N) (1.3 eq) dropwise at -5 °C. Stir for 15 minutes.

Mixed Anhydride Formation: Add ethyl chloroformate (1.7 eq) dropwise, maintaining the

temperature at -5 °C. Stir the resulting mixture for 2 hours. The formation of a mixed

anhydride is the critical step for the subsequent azide formation.

Azide Formation: Introduce a solution of sodium azide (NaN₃) (1.8 eq) in water dropwise

over 90 minutes. This step is highly exothermic and must be performed with careful

temperature control.

Curtius Rearrangement: After azide formation, the reaction mixture is carefully warmed. The

acyl azide undergoes thermal rearrangement to an isocyanate, with the loss of nitrogen gas.

The reaction is then quenched with tert-butanol, which traps the isocyanate to form the

stable Boc-protected amine.

Extraction and Purification: The product is extracted with an organic solvent (e.g., ethyl

acetate), washed, dried, and concentrated. Purification is typically achieved via column

chromatography.

Step 2: Synthesis of 1-(Methoxymethyl)cyclopropylamine Hydrochloride

Deprotection: Dissolve the purified Boc-protected amine (1.0 eq) in a suitable solvent like

diethyl ether (Et₂O) or 1,4-dioxane.

Salt Formation: Add a solution of hydrogen chloride (HCl) in Et₂O (excess, e.g., 5.0 N

solution) at 0 °C.[5]

Precipitation and Isolation: The hydrochloride salt will precipitate out of the solution as a

solid. Stir the mixture for several hours to ensure complete reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3170198/
https://www.researchgate.net/publication/51635093_Scalable_synthesis_of_1-cyclopropylcyclopropylamine_hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC3170198/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Product: Collect the precipitate by filtration, wash with cold diethyl ether, and dry under

vacuum over a desiccant (e.g., P₄O₁₀) to yield the final product as a colorless powder.[5]

Applications in Research and Drug Development
The cyclopropylamine moiety is a "privileged" scaffold in medicinal chemistry. Its incorporation

into drug candidates can significantly enhance metabolic stability, improve potency, and fine-

tune binding selectivity.[1]

Metabolic Stability: The cyclopropyl group is resistant to oxidative metabolism by cytochrome

P450 enzymes, which are responsible for the breakdown of many drugs. This can increase

the half-life and bioavailability of a drug.

Conformational Rigidity: The rigid three-membered ring restricts the conformational freedom

of the molecule. This can lock the molecule into a bioactive conformation, leading to higher

affinity for its biological target.

Vectorial Orientation: The methoxymethyl group provides a hydrogen bond acceptor and can

be used to orient the molecule within a binding pocket, enhancing specificity and potency.

1-(Methoxymethyl)-
cyclopropylamine HCl

Cyclopropyl Ring
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Caption: Relationship between structure, properties, and applications.

This building block is particularly valuable in the synthesis of:

Antidepressants and MAOIs: The cyclopropylamine scaffold is a classic feature of

monoamine oxidase inhibitors (MAOIs).[1]
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Antiviral and Anticancer Agents: It serves as a key intermediate for complex molecules

designed to treat conditions like Hepatitis C and various cancers.[5]

Agrochemicals: Its derivatives are used to create potent and stable herbicides, fungicides,

and insecticides.[1]

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 1-(methoxymethyl)cyclopropylamine

hydrochloride is not widely available, data from analogous compounds like cyclopropylamine

and other amine hydrochlorides provide essential safety guidance.[7][8][9]

Hazard Profile (Anticipated):

Acute Toxicity: Likely harmful if swallowed.[4][7]

Skin Corrosion/Irritation: May cause skin irritation or burns, as is common with amines and

their salts.[7][8]

Eye Damage/Irritation: Poses a risk of serious eye damage.[7][8]

Sensitization: May cause an allergic skin reaction in susceptible individuals.[9][10]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, safety

goggles with side shields, and a lab coat.[8]

Ventilation: Handle only in a well-ventilated area or under a chemical fume hood to avoid

inhalation of dust or vapors.[9]

Static Discharge: Take precautionary measures against static discharge, especially when

handling powdered material.[8][10]

First Aid:

Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses

if present and easy to do. Continue rinsing and seek immediate medical attention.[7][8]
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Skin: Remove contaminated clothing and rinse skin thoroughly with water.[7]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor

immediately.[8]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Keep locked up and away from incompatible materials such as strong oxidizing agents and

strong bases.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1464749#1-methoxymethyl-cyclopropylamine-
hydrochloride-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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